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Compound of Interest

Compound Name: 3-Galactosyllactose

Cat. No.: B1195140 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the concentration of 3-
Galactosyllactose, specifically β1-3'-galactosyllactose (β3'-GL), a notable human milk

oligosaccharide (HMO), throughout the stages of lactation. This document synthesizes

available quantitative data, details experimental protocols for quantification, and illustrates the

relevant biosynthetic pathway.

Quantitative Analysis of β3'-Galactosyllactose
Concentration in Human Milk
β3'-Galactosyllactose is a trisaccharide found in human milk, although in relatively low

concentrations compared to other HMOs. It is present in the milk of over 75% of women.[1][2]

[3][4] Current research indicates that the concentration of β3'-GL remains stable across the

different stages of lactation, from colostrum to mature milk.[1][2][3][4]

The most significant factor influencing the concentration of β3'-GL is maternal genetics,

specifically the secretor (FUT2) and Lewis (FUT3) gene status, which categorizes human milk

into four major groups (Group I to IV).[1][3] Notably, the concentration of β3'-GL is higher in the

milk of mothers belonging to HM group IV and HM group II compared to HM group I.[1][3]

The following table summarizes the available quantitative data for β3'-GL concentration. Due to

its stability across lactation, a representative median concentration is provided.
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Lactation Stage
β3'-Galactosyllactose (β3'-
GL) Concentration (mg/L)

Reference

Colostrum (Days 1-5) ~2.42 (Median) [1]

Transitional Milk (Days 6-14) ~2.42 (Median) [1]

Mature Milk (>14 Days) ~2.42 (Median) [1]

Note: The concentration of β3'-Galactosyllactose does not show significant variation across

lactation stages. The provided median value is based on a study analyzing 171 human milk

samples collected monthly over the first year of lactation.[1]

Biosynthesis of 3-Galactosyllactose in the
Mammary Gland
The biosynthesis of HMOs, including 3-Galactosyllactose, is a complex process that occurs in

the Golgi apparatus of the mammary epithelial cells. The synthesis of β3'-GL begins with the

foundational disaccharide of milk, lactose, which is formed from glucose and UDP-galactose. A

specific glycosyltransferase, a β-1,3-galactosyltransferase, then catalyzes the addition of a

galactose molecule to the lactose backbone, forming the trisaccharide 3-Galactosyllactose.

The following diagram illustrates the simplified enzymatic pathway for the synthesis of β3'-

Galactosyllactose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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